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Compound of Interest

Compound Name: Triphenylphosphinechlorogold

Cat. No.: B15546720 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for

(Triphenylphosphine)gold(I) Chloride, commonly abbreviated as (Ph₃P)AuCl. The information is

intended for researchers, scientists, and professionals in the field of drug development and

coordination chemistry, offering a centralized resource for its characterization.

Core Spectroscopic Data
The following tables summarize the key nuclear magnetic resonance (NMR) and infrared (IR)

spectroscopic data for (Ph₃P)AuCl, facilitating easy reference and comparison.

Nuclear Magnetic Resonance (NMR) Data
NMR spectroscopy is a powerful tool for elucidating the structure of (Ph₃P)AuCl in solution. The

data presented below were obtained in deuterated chloroform (CDCl₃).
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Nucleus
Chemical Shift (δ) /
ppm

Multiplicity /
Description

Solvent

³¹P 33.77[1] Singlet CDCl₃

¹H 7.46 – 7.55[1]
Multiplet (15H, Phenyl

groups)
CDCl₃

Infrared (IR) Spectroscopy Data
Infrared spectroscopy provides valuable information about the vibrational modes of the

molecule, particularly the characteristic stretching frequency of the gold-chlorine bond.

Functional Group
Vibrational Frequency (ν) /
cm⁻¹

Description

Au-Cl ~330 - 332 Stretching frequency

Experimental Protocols
The methodologies outlined below are based on cited experimental procedures for the

acquisition of spectroscopic data for (Ph₃P)AuCl and related compounds.

Synthesis of (Triphenylphosphine)gold(I) Chloride
A common synthesis involves the reaction of a gold(III) precursor with triphenylphosphine. In a

typical procedure, HAuCl₄•3H₂O is dissolved in ethanol. Triphenylphosphine is then added

dropwise to this solution while stirring, leading to the immediate formation of (Ph₃P)AuCl as a

white precipitate. The resulting solid is filtered, washed with ethanol, and dried under

vacuum[2].

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectra are typically recorded on a 400 MHz spectrometer[1][3]. For analysis, a sample of

(Ph₃P)AuCl is dissolved in deuterated chloroform (CDCl₃). The spectra are referenced to the

residual solvent peaks[4].
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Infrared (IR) Spectroscopy
For IR analysis, the solid (Ph₃P)AuCl sample is prepared as a pellet with cesium iodide (CsI)

[5]. The spectrum is then recorded using an IR spectrometer.

Logical Relationships in (Ph₃P)AuCl
The following diagram illustrates the fundamental components and their connectivity within the

(Triphenylphosphine)gold(I) Chloride molecule.
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Molecular components of (Ph₃P)AuCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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